Cas no 85580-74-1 ( )

• Product Name: &nbsp
• CAS No: 85580-74-1
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 990696
• PubChem ID: 289340
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,4-dihydro-4-oxo-2-(propylamino)- (9CI)
• 6-oxo-2-(propylamino)-1H-pyrimidine-5-carboxylic acid
• 85580-74-1
• 6-oxo-2-(propylamino)-1,6-dihydropyrimidine-5-carboxylic acid
• DTXSID40302459
• SCHEMBL11083328
• NSC-151070
• NSC151070
•  

• Inchi： 1S/C8H11N3O3/c1-2-3-9-8-10-4-5(7(13)14)6(12)11-8/h4H,2-3H2,1H3,(H,13,14)(H2,9,10,11,12)
• InChI Key： IJHIKENYQMFPDP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(N1)NCCC

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.8Ų